2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one
Overview
Description
2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one is a chemical compound with various applications in scientific research and industry
Preparation Methods
The preparation of 2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one involves specific synthetic routes and reaction conditions. Industrial production methods typically include the use of specialized equipment and reagents to ensure the purity and yield of the compound. Detailed information on the preparation methods can be found in patents and scientific literature .
Chemical Reactions Analysis
2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions are well-documented in scientific research. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one has a wide range of scientific research applications. It is used in chemistry for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, and in industry, it is used in the production of various materials and chemicals .
Mechanism of Action
The mechanism of action of 2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. Detailed information on the molecular targets and pathways involved can be found in scientific literature .
Comparison with Similar Compounds
2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and properties. The comparison can be based on various factors such as reactivity, stability, and applications .
Properties
IUPAC Name |
2-(3,4-dimethoxyanilino)-6-(methoxymethyl)-1H-pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O4/c1-19-8-10-7-13(18)17-14(16-10)15-9-4-5-11(20-2)12(6-9)21-3/h4-7H,8H2,1-3H3,(H2,15,16,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQPALVHQCWHSHO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=O)N=C(N1)NC2=CC(=C(C=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCC1=CC(=O)N=C(N1)NC2=CC(=C(C=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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